Cas no 852061-74-6 (6-chloro-5-(trifluoromethyl)pyrimidin-4-amine)

• Product Name: 6-chloro-5-(trifluoromethyl)pyrimidin-4-amine
• CAS No: 852061-74-6
• MF: C₅H₃ClF₃N₃
• MW: 197.545629739761
• CID: 2125490
• PubChem ID: 86049688
• Update Time: 2025-06-12

6-chloro-5-(trifluoromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-(trifluoromethyl)pyrimidin-4-amine
• CS-0459005
• SCHEMBL157142
• 852061-74-6
• 4-Pyrimidinamine, 6-chloro-5-(trifluoromethyl)-
• SB57195
• DB-307064
• 4-Amino-6-chloro-5-(trifluoromethyl)pyrimidine
• EN300-174498
• CJB06174
• AKOS026744471

• MDL： MFCD20724076
• Inchi： 1S/C5H3ClF3N3/c6-3-2(5(7,8)9)4(10)12-1-11-3/h1H,(H2,10,11,12)
• InChI Key： YGTGEPANSPZGMM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C(N)=NC=N1

Computed Properties

• Exact Mass: 196.9967593Da
• Monoisotopic Mass: 196.9967593Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 6-chloro-5-(trifluoromethyl)pyrimidin-4-amine

Introduction to 6-chloro-5-(trifluoromethyl)pyrimidin-4-amine (CAS No. 852061-74-6)

6-chloro-5-(trifluoromethyl)pyrimidin-4-amine, identified by the chemical compound code CAS No. 852061-74-6, is a significant intermediate in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in many bioactive molecules. The presence of both chloro and trifluoromethyl substituents on the pyrimidine ring enhances its reactivity and potential biological activity, making it a valuable building block for drug discovery and development.

The chloro group at the 6-position and the trifluoromethyl group at the 5-position impart unique electronic and steric properties to the molecule. These substituents can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. The amine functional group at the 4-position further expands its synthetic utility, allowing for further derivatization through various chemical reactions such as condensation, alkylation, and acylation.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating pyrimidine scaffolds exhibit properties relevant to various therapeutic areas, including oncology, antiviral, and anti-inflammatory applications. The structural features of 6-chloro-5-(trifluoromethyl)pyrimidin-4-amine make it a promising candidate for further exploration in these fields.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactive sites to develop novel molecules with enhanced efficacy and reduced toxicity. For instance, recent studies have shown that derivatives of 6-chloro-5-(trifluoromethyl)pyrimidin-4-amine exhibit potent inhibitory effects on certain kinases, which are key targets in cancer therapy. The trifluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity, critical factors in drug design.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into molecular structures often leads to increased lipophilicity, improved bioavailability, and prolonged half-life. In the context of 6-chloro-5-(trifluoromethyl)pyrimidin-4-amine, the trifluoromethyl group contributes significantly to these desirable characteristics, making it an attractive scaffold for medicinal chemists.

Moreover, computational studies have been instrumental in understanding the interactions between 6-chloro-5-(trifluoromethyl)pyrimidin-4-amine and biological targets. Molecular docking simulations have revealed that this compound can bind effectively to specific protein pockets, suggesting its potential as an inhibitor or modulator of enzymatic activity. These insights have guided synthetic efforts toward optimizing its binding properties and developing lead compounds for preclinical testing.

Recent advances in synthetic methodologies have also facilitated the efficient preparation of analogs of 6-chloro-5-(trifluoromethyl)pyrimidin-4-amine. Techniques such as cross-coupling reactions and transition-metal catalysis have enabled the introduction of diverse functional groups while maintaining high yields and purity. This accessibility has accelerated the discovery process, allowing researchers to rapidly screen large libraries of derivatives for biological activity.

The versatility of 6-chloro-5-(trifluoromethyl)pyrimidin-4-amine extends beyond its use as an intermediate in drug synthesis. It has also found applications in materials science and agrochemical research. For example, fluorinated pyrimidines are known to exhibit unique electronic properties that make them suitable for use in organic semiconductors and liquid crystal displays. Additionally, they can serve as key components in crop protection agents due to their ability to interact with biological systems at low concentrations.

In conclusion,6-chloro-5-(trifluoromethyl)pyrimidin-4-amine (CAS No. 852061-74-6) represents a valuable asset in modern chemical research. Its structural features and reactivity make it a versatile intermediate for developing novel therapeutic agents with improved pharmacological profiles. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases and improving human health.